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Compound of Interest

Compound Name:
3-Chloro-6-(3-

methylphenyl)pyridazine

CAS No.: 66549-34-6

Cat. No.: B1625907

Get Quote

Executive Summary
3-Chloro-6-(3-methylphenyl)pyridazine (an analog of 3-chloro-6-phenylpyridazine and 3-

chloro-6-p-tolylpyridazine) is a halogenated nitrogen heterocycle used primarily as a building

block in medicinal chemistry.[1][2]

Immediate Action Required:

Classification: Treat as Halogenated Organic Waste.

Disposal Method: High-temperature incineration via a licensed hazardous waste contractor.

[1]

Prohibited: Do NOT dispose of down the drain or in general trash. Do NOT mix with strong

oxidizers or acids.
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Note: Specific safety data for the meta-isomer (3-methylphenyl) is often extrapolated from its

para-isomer (CAS 2165-06-2) and phenyl analog (CAS 20375-65-9).[1]

Property Description

Chemical Structure
Chlorinated pyridazine ring with a 3-

methylphenyl (m-tolyl) substituent.

Physical State Solid (typically off-white to beige powder).

Primary Hazards
Irritant (Skin/Eye/Respiratory); Potential Acute

Toxicity (Oral).[3]

Reactivity
Stable under normal conditions. Incompatible

with strong oxidizing agents.

Waste Stream Halogenated Organic.

Pre-Disposal Handling Protocols
Safety begins at the bench. Adhere to these protocols before the waste even reaches the

central accumulation area.

Personal Protective Equipment (PPE)
Hand Protection: Nitrile rubber gloves (minimum 0.11 mm thickness) are sufficient for

incidental contact with the solid. If in solution with penetrating solvents (e.g., DCM, DMSO),

use Silver Shield/4H laminate gloves.

Eye Protection: Chemical safety goggles.

Respiratory Protection: If handling large quantities of powder outside a fume hood, use an

N95 particulate respirator or P100 cartridges.

Spill Management (Solid)
Isolate: Evacuate non-essential personnel from the immediate area.

Contain: Cover the spill with a damp paper towel to prevent dust dispersion.
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Clean: Sweep up carefully using a dustpan and brush, or use a HEPA-filtered vacuum.

Dispose: Place all spill debris (including paper towels and gloves) into the Solid Hazardous

Waste container.

Disposal Workflow
This workflow ensures compliance with EPA (RCRA) regulations and minimizes environmental

impact.

Segregation Strategy
The presence of the Chlorine (Cl) atom and the Pyridazine (Nitrogen) ring dictates the disposal

path. Halogenated compounds require specific incineration conditions to prevent the formation

of dioxins/furans.

Stream A: Solid Waste (Pure Compound)

Container: Wide-mouth HDPE jar or clear glass jar.

Label: "Hazardous Waste - Solid - Toxic/Irritant."[1]

Content Description: "3-Chloro-6-(3-methylphenyl)pyridazine, solid, 100%."[1]

Stream B: Liquid Waste (Reaction Mixtures/Mother Liquors)

Solvent Check: If dissolved in halogenated solvents (DCM, Chloroform), use the

Halogenated Waste carboy.

Solvent Check: If dissolved in non-halogenated solvents (Methanol, Ethyl Acetate), you

must still evaluate the concentration. However, best practice for halogenated solutes is to

default to the Halogenated Waste stream to prevent downstream contamination of fuel-

blending programs.

Decision Tree (Visualized)
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Waste Generation:
3-Chloro-6-(3-methylphenyl)pyridazine
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High-Temp Incineration
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Figure 1: Decision logic for segregating 3-Chloro-6-(3-methylphenyl)pyridazine waste

streams.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1625907/docs?utm_src=pdf-body-img#3-chloro-6-3-methylphenyl-pyridazine-proper-disposal-procedures
https://www.benchchem.com/product/b1625907/docs?utm_src=pdf-body#3-chloro-6-3-methylphenyl-pyridazine-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1625907?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Regulatory Compliance & Waste Coding
Proper coding is essential for the waste manifest.[4] While this specific isomer is not a P- or U-

listed waste (unless it is a discarded commercial chemical product matching a specific listing,

which is rare for research intermediates), it is regulated based on its characteristics.

RCRA Waste Codes (USA)
Waste Type Code Justification

Characteristic Toxic D001/D002/D003
Unlikely unless mixed with

ignitable/corrosive solvents.[1]

Halogenated Solvents F001 / F002

Apply ONLY if the compound is

dissolved in spent halogenated

solvents (e.g., Methylene

Chloride) [1].

Unlisted Hazardous None (Non-RCRA)

If pure solid, it may be

classified as "Non-RCRA

Regulated Hazardous Waste"

(state dependent, e.g.,

California) or simply

"Hazardous Waste" due to

toxicity.

Best Practice: Always tag as "Organic Waste, Toxic, Halogenated" to ensure the disposal

facility uses the correct incineration protocols.

Transport (DOT)
When preparing for off-site transport by a contractor:

Proper Shipping Name: Toxic solids, organic, n.o.s. (3-Chloro-6-(3-
methylphenyl)pyridazine).[1]

UN Number: Typically UN 2811.

Hazard Class: 6.1 (Toxic).
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Packing Group: III (Low danger) or II (Medium danger) - default to III for research samples

unless acute toxicity data proves otherwise.

Final Disposal Method
The only acceptable final disposal method for halogenated pyridazine derivatives is High-

Temperature Incineration.[1]

Why? Halogenated organics can form dioxins if burned at low temperatures. High-

temperature incineration (>1100°C) with scrubber systems ensures complete destruction of

the pyridazine ring and safe capture of the chlorine as HCl [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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